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Compound of Interest

Compound Name: Bentranil

Cat. No.: B1668014 Get Quote

Disclaimer: Bentranil is an experimental herbicide that was not commercially developed for

widespread agricultural use. The following application notes and protocols are compiled from

limited available research and are intended for research, scientific, and drug development

professionals. The quantitative data and experimental protocols provided are illustrative and

should be adapted and validated for specific research purposes.

Introduction
Bentranil (2-Phenyl-4H-3,1-benzoxazin-4-one) is a post-emergent herbicide investigated for

the control of annual weeds.[1] While it demonstrated excellent selectivity in graminaceous

crops such as cereals, maize, and rice, as well as in potatoes and soybeans, its

commercialization was hindered by the high application rates required for effective broadleaf

weed control.[1] Research has indicated that fluorinated derivatives of Bentranil, such as

'Fluorobentranil', exhibit enhanced broad-leaf herbicidal activity.[1][2]

Chemical Structure:

IUPAC Name: 2-Phenyl-4H-3,1-benzoxazin-4-one

CAS Number: 1022-46-4
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The precise mechanism of action for Bentranil is not extensively documented in publicly

available literature. It is generally described as inhibiting key enzymatic processes within the

target weeds, leading to growth cessation and eventual death. Further research into its specific

molecular target is required for a complete understanding of its mode of action.

Illustrative Application Data
The following tables provide hypothetical quantitative data for the application of Bentranil in a

research setting. These are not established recommendations but are based on general

principles of herbicide efficacy trials.

Table 1: Illustrative Post-Emergent Application Rates for Bentranil
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Crop Target Weed Type
Illustrative
Application Rate
(kg a.i./ha)

Notes

Cereal Crops Annual Grasses 0.5 - 1.5

Lower rates may be

effective for sensitive

grass species.

(Wheat, Barley) Annual Broadleafs 2.0 - 4.0

Higher rates are likely

necessary for

broadleaf control,

which may not be

economically viable

and could impact crop

safety.[1]

Maize Annual Grasses 0.75 - 2.0
Good crop tolerance

has been noted.[1]

Annual Broadleafs 2.5 - 5.0

Efficacy on broadleaf

weeds is a known

limitation.[1]

Rice Annual Weeds 1.0 - 3.0

Application timing and

water management

would be critical

factors.

Soybeans Annual Grasses 0.5 - 1.5

Soybeans have

shown good tolerance

to Bentranil.[1]

Annual Broadleafs 2.0 - 4.0

Further investigation

into efficacy on

specific broadleaf

species is needed.

Table 2: Illustrative Weed Control Efficacy of Bentranil (at 2.0 kg a.i./ha)
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Weed Species
(Common Name)

Weed Species
(Scientific Name)

Illustrative Control
(%)

Growth Stage at
Application

Green Foxtail Setaria viridis 85 - 95 2-4 leaf stage

Barnyardgrass Echinochloa crus-galli 80 - 90 2-4 leaf stage

Common

Lambsquarters
Chenopodium album 40 - 60 2-4 leaf stage

Redroot Pigweed
Amaranthus

retroflexus
35 - 55 2-4 leaf stage

Wild Mustard Sinapis arvensis 30 - 50 2-4 leaf stage

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the efficacy and crop

safety of Bentranil.

Protocol for Post-Emergent Efficacy Field Trial
Objective: To determine the efficacy of various rates of Bentranil on target weed species and

to assess the tolerance of a specific crop.

Experimental Design:

Design: Randomized Complete Block Design (RCBD).

Replicates: A minimum of four replicates per treatment.

Plot Size: 10 m x 2 m is a standard size, allowing for a central assessment area to minimize

edge effects.

Treatments:

Untreated Control (weedy check).

Bentranil at three application rates (e.g., 1.0, 2.0, and 4.0 kg a.i./ha).
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A commercial standard herbicide for the target weeds and crop for comparison.

Site Selection and Preparation:

Select a field with a known and uniform infestation of the target weed species.

Ensure the soil type and environmental conditions are representative of the intended

research area.

Prepare the seedbed and plant the desired crop according to standard agricultural practices.

Application:

Equipment: Use a calibrated backpack or small-plot sprayer with flat-fan nozzles to ensure

uniform spray coverage.

Timing: Apply post-emergence when target weeds are at the 2-4 leaf stage and the crop is at

a tolerant growth stage (e.g., 3-5 leaf stage for cereals).

Spray Volume: A typical spray volume is 100-200 L/ha.

Adjuvants: Include a non-ionic surfactant (NIS) at 0.25% v/v to improve foliar uptake.

Data Collection:

Weed Control Assessment: Visually assess the percent weed control at 7, 14, 28, and 56

days after treatment (DAT) using a scale of 0% (no control) to 100% (complete control).

Weed Biomass: At 28 DAT, collect weed biomass from a 1 m² quadrat in the center of each

plot. Dry the biomass at 70°C for 72 hours and record the dry weight.

Crop Phytotoxicity Assessment: Visually assess crop injury (e.g., chlorosis, necrosis,

stunting) at 7 and 14 DAT using a percentage scale (0% = no injury, 100% = crop death).

Crop Yield: At crop maturity, harvest the central area of each plot and determine the crop

yield.

Statistical Analysis:
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Analyze the data using Analysis of Variance (ANOVA).

Use a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means.

Protocol for Laboratory Bioassay on Lemna
aequinoctialis
Objective: To determine the concentration-response of Bentranil on the aquatic plant Lemna

aequinoctialis.

Materials:

Axenic culture of Lemna aequinoctialis.

Sterile growth medium (e.g., Hoagland's solution).

Bentranil stock solution of known concentration.

Sterile multi-well plates (e.g., 24-well).

Growth chamber with controlled light and temperature.

Procedure:

Prepare a series of dilutions of the Bentranil stock solution in the growth medium to achieve

the desired test concentrations (e.g., 0, 5, 10, 25, 50, 100 µg/mL). A study has shown

complete inhibition at 50 and 500 µg/mL.[3]

Dispense an equal volume of each test solution into the wells of the multi-well plates, with at

least four replicates per concentration.

Transfer a standardized number of healthy Lemna fronds (e.g., 2-3 fronds with a total of 5-7

leaves) into each well.

Seal the plates to prevent evaporation and incubate in a growth chamber under controlled

conditions (e.g., 25°C, 16:8 h light:dark cycle).
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After a set incubation period (e.g., 7 days), count the number of fronds in each well and

record any signs of phytotoxicity (e.g., chlorosis, necrosis).

Calculate the percent inhibition of growth for each concentration relative to the untreated

control.

Data Analysis:

Determine the EC50 (the concentration that causes a 50% reduction in growth) using a

suitable regression analysis (e.g., probit or logit analysis).
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Caption: Experimental workflow for a post-emergent herbicide field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Emergent Weed Control]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668014#application-of-bentranil-in-post-emergent-
weed-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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